N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine
Overview
Description
N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine is a nitrogen-containing heterocyclic compound that is commonly used in scientific research. It is a versatile compound that is used in a variety of applications, including synthesis, biochemical and physiological research, and lab experiments.
Mechanism of Action
The mechanism of action of N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine is not fully understood. It is believed that the compound acts as an electron donor in certain reactions, allowing for the formation of a new bond. It is also believed to act as a Lewis acid, allowing for the formation of a new bond through the formation of a covalent bond.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In laboratory studies, the compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2). It has also been shown to inhibit the activity of certain proteins, including phospholipase A2 (PLA2). It has also been studied for its potential anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine has several advantages and limitations for use in laboratory experiments. One of the main advantages of the compound is its availability and ease of synthesis. It is also relatively inexpensive and is readily available from chemical suppliers. Additionally, it is relatively stable and has a relatively low toxicity. The main limitation of the compound is its reactivity, as it is prone to degradation in the presence of air and light.
Future Directions
N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine has a variety of potential future directions for research. One possible direction is the further exploration of the compound’s biochemical and physiological effects. Additionally, further research could be done to explore the compound’s potential use as a pharmaceutical or agrochemical. Additionally, further research could be done to explore the compound’s potential use as a catalyst or ligand in coordination chemistry. Finally, further research could be done to explore the compound’s potential use as a starting material for the synthesis of other nitrogen-containing heterocyclic compounds.
Scientific Research Applications
N-(2-Methoxy-1-methylethyl)-3-nitropyridin-2-amine has a variety of applications in scientific research. It has been used as a reagent for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a starting material for the synthesis of other nitrogen-containing heterocyclic compounds. It has also been used as a ligand in coordination chemistry and as a catalyst in organic reactions.
properties
IUPAC Name |
N-(1-methoxypropan-2-yl)-3-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O3/c1-7(6-15-2)11-9-8(12(13)14)4-3-5-10-9/h3-5,7H,6H2,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTQNNQARGWFOQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC1=C(C=CC=N1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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